
Application Notes and Protocols: 4-
Methylnonane in Fuel and Lubricant

Formulations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methylnonane

Cat. No.: B107374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications of 4-
methylnonane as a component in advanced fuel and lubricant formulations. While specific

performance data for 4-methylnonane is limited in publicly available literature, its properties as

a branched alkane suggest its utility in enhancing key characteristics of fuels and lubricants.

The following sections detail its physicochemical properties, potential applications, and

standardized protocols for performance evaluation.

Physicochemical Properties of 4-Methylnonane
4-Methylnonane is a branched-chain alkane with the chemical formula C10H22.[1][2][3][4][5]

Its molecular structure consists of a nine-carbon (nonane) backbone with a methyl group

attached to the fourth carbon atom.[6] This branching imparts specific physical and chemical

properties that are advantageous in fuel and lubricant applications. A summary of its key

properties is presented in Table 1.
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Property Value Source

Molecular Formula C10H22 [1][2][3][4][5]

Molecular Weight 142.28 g/mol [1][2][3][5][7]

CAS Number 17301-94-9 [3][7]

Appearance Clear, colorless liquid [2]

Density 0.73 g/mL at 20 °C [7][8]

Boiling Point 163-166 °C [7][8]

Flash Point 44 °C (111.2 °F) - closed cup [7]

Refractive Index n20/D 1.413 [7]

Application in Fuel Formulations
Branched alkanes are desirable components in gasoline due to their higher octane ratings

compared to their straight-chain counterparts.[9] This property helps to prevent engine

knocking, allowing for higher compression ratios and improved engine efficiency.

Potential Benefits of 4-Methylnonane as a Fuel Additive:
Anti-Knock Properties: The branched structure of 4-methylnonane suggests a higher

Research Octane Number (RON) and Motor Octane Number (MON) compared to n-decane.

This would make it a valuable blendstock for increasing the octane rating of gasoline.

Improved Combustion: Branched alkanes tend to burn more slowly and steadily than

straight-chain alkanes, leading to more efficient combustion in spark-ignition engines.[9]

Fuel Stability: As a saturated hydrocarbon, 4-methylnonane is chemically stable and less

prone to oxidation and gum formation, which can be beneficial for fuel storage and integrity.

Experimental Protocol: Determination of Research
Octane Number (RON)
This protocol is based on the ASTM D2699 standard test method.
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Objective: To determine the anti-knock characteristics of a spark-ignition engine fuel, such as

gasoline blended with 4-methylnonane.

Apparatus:

A standard single-cylinder, four-stroke cycle Cooperative Fuel Research (CFR) engine.

Knock-testing unit with a detonation meter.

Fuel handling and blending equipment.

Primary reference fuels (iso-octane and n-heptane).

Procedure:

Engine Preparation: Warm up the CFR engine to standard operating conditions as specified

in ASTM D2699.

Fuel Sample Preparation: Prepare a blend of the base fuel with a specified percentage of 4-
methylnonane.

Bracketing:

Run the engine on the test fuel and adjust the compression ratio to produce a standard

knock intensity.

Select two primary reference fuel blends, one with a slightly higher and one with a slightly

lower octane number than the test fuel, that bracket the knock intensity of the sample.

Determination:

Run the engine on the bracketing reference fuels and the test fuel in a prescribed

sequence, recording the knock intensity for each.

The RON is calculated by interpolation between the knock intensities of the reference

fuels.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b107374?utm_src=pdf-body
https://www.benchchem.com/product/b107374?utm_src=pdf-body
https://www.benchchem.com/product/b107374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Testing

Analysis

Prepare Fuel Blend
(Base Fuel + 4-Methylnonane)

Run Engine on Test Fuel

Warm up CFR Engine

Adjust Compression Ratio for
Standard Knock Intensity

Select Bracketing
Reference Fuels

Run Engine on Reference
and Test Fuels Sequentially

Record Knock Intensities

Calculate RON by Interpolation

Click to download full resolution via product page

Workflow for RON Determination

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b107374?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application in Lubricant Formulations
The performance of lubricants, particularly at low temperatures, is significantly influenced by

the structure of the base oils. Branched paraffins are known to improve the low-temperature

fluidity of lubricants.[10]

Potential Benefits of 4-Methylnonane in Lubricants:
Low Pour Point: The methyl branching in 4-methylnonane disrupts the regular packing of

hydrocarbon chains at low temperatures, which is expected to result in a lower pour point

compared to linear alkanes of similar molecular weight. This is a critical property for

lubricants used in cold climates.

Viscosity Modification: As a relatively low molecular weight compound, 4-methylnonane
could be used as a blending component to adjust the viscosity of lubricant formulations to

meet specific requirements.

Good Thermal and Oxidative Stability: Saturated alkanes like 4-methylnonane are generally

stable at high temperatures and resistant to oxidation, which are desirable characteristics for

long-lasting lubricants.

Experimental Protocol: Determination of Pour Point
This protocol is based on the ASTM D97 standard test method.

Objective: To determine the lowest temperature at which a lubricant will flow under specified

conditions.

Apparatus:

Test jar

Thermometer

Gasket

Jacket
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Cooling bath

Procedure:

Sample Preparation: Pour the lubricant sample containing 4-methylnonane into the test jar

to the marked level.

Heating: Heat the sample to a specified temperature to dissolve any wax crystals.

Cooling: Place the test jar in the cooling bath.

Observation:

At each temperature reading that is a multiple of 3°C, remove the test jar from the jacket

and tilt it to ascertain whether there is a movement of the oil.

The pour point is the lowest temperature at which movement of the oil is observed, plus

3°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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